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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B12439374 Get Quote

Application Notes and Protocols for
Rauvoyunine C
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the handling, storage, and experimental use of

Rauvoyunine C, a natural product intended for life sciences research. The information

presented is compiled from supplier safety data sheets and established laboratory best

practices for natural product compounds.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Rauvoyunine C is presented in

Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Rauvoyunine C
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Property Value

Molecular Formula C₃₂H₃₆N₂O₉

Molecular Weight 592.65 g/mol

CAS Number 1211543-01-9

Appearance Powder

Melting Point 173-175°C (from acetone)[1][2]

Boiling Point (Predicted) 685.7 ± 55.0°C[1][2]

Density (Predicted) 1.39 ± 0.1 g/cm³[1][2]

pKa (Predicted) 3.97 ± 0.40[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.[1][2]

Handling and Storage Guidelines
To ensure the integrity of Rauvoyunine C and the safety of laboratory personnel, the following

handling and storage procedures are recommended.

Safe Handling Procedures
Personal Protective Equipment (PPE): Standard laboratory PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, should be worn at all times when handling

Rauvoyunine C.

Ventilation: All handling of the powdered form of Rauvoyunine C should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of

dust.

Contact Avoidance: Direct contact with the skin, eyes, and clothing should be avoided. In

case of accidental contact, the affected area should be rinsed immediately and thoroughly

with water.
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Hygiene: Standard laboratory hygiene practices, such as washing hands after handling and

prohibiting eating, drinking, or smoking in the work area, should be strictly followed.

Recommended Storage Conditions
Long-Term Storage (Powder): For long-term preservation of the solid compound, a

temperature of -20°C is recommended, which can maintain stability for up to three years.[3]

[4]

Short-Term Storage (Powder): For routine use, the powder can be stored at 2-8°C.[4]

Stock Solutions: Once dissolved in a solvent, stock solutions should be stored at -80°C and

are generally stable for up to one year.[3]

Shipping: Rauvoyunine C is typically shipped at ambient temperature or with blue ice.[3][5]

Experimental Protocols
The following protocols provide a general framework for the preparation and use of

Rauvoyunine C in experimental settings.

Preparation of Stock Solutions
Weighing: In a chemical fume hood, accurately weigh the desired quantity of Rauvoyunine
C powder using a calibrated analytical balance.

Solvent Selection: Choose an appropriate solvent based on the requirements of the planned

experiment. Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-

concentration stock solutions for use in biological assays.[1][2]

Dissolution: Add the selected solvent to the weighed Rauvoyunine C powder. Gentle

vortexing or sonication can be used to facilitate complete dissolution.

Aliquoting and Storage: To minimize degradation from repeated freeze-thaw cycles, the stock

solution should be aliquoted into smaller, single-use volumes before being stored at -80°C.[3]

Preparation of Working Solutions
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Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Prepare the final working solution by diluting the stock solution with the appropriate

cell culture medium or experimental buffer. It is critical to ensure that the final concentration

of the solvent (e.g., DMSO) is below the threshold that could cause toxicity in the

experimental system (typically <0.5% v/v for most cell-based assays).

Immediate Use: Working solutions should be prepared fresh for each experiment and used

immediately. Any remaining working solution should be discarded and not stored for future

use.

General Experimental Workflow for Compound
Characterization
As there is currently no specific information available regarding the signaling pathways

modulated by Rauvoyunine C, the following diagram presents a logical and generalized

workflow for the initial biological characterization of a novel compound.
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Phase 1: Preparation & Initial Screening

Phase 2: Dose-Response Characterization

Phase 3: Mechanism of Action Studies

Phase 4: Target Pathway Investigation

Prepare Rauvoyunine C
Stock and Working Solutions

Cell Viability/Cytotoxicity Assay
(e.g., MTT, CellTiter-Glo)

Select In Vitro Model
(e.g., Cancer Cell Line)

Generate Dose-Response Curve
and Determine IC50

Apoptosis Assays
(e.g., Annexin V/PI Staining, Caspase Activity)

Cell Cycle Analysis
(e.g., Propidium Iodide Staining)

Protein Expression Analysis
(e.g., Western Blot for Key Pathway Markers)

Gene Expression Analysis
(e.g., qPCR, RNA-Seq)

Click to download full resolution via product page

Caption: A generalized workflow for the initial biological screening of a novel compound.

Disclaimer: Rauvoyunine C is intended for research use only and is not for human or

veterinary use. It is imperative to consult the official Safety Data Sheet (SDS) for this product

and to conduct a thorough risk assessment before commencing any experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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